Cas no 1246812-44-1 (Saxagliptin-13C3)

• Product Name: Saxagliptin-13C3
• CAS No: 1246812-44-1
• MF: C₁₅₁₃C₃H₂₅N₃O₂
• MW: 318.388
• CID: 5043647
• Update Time: 2025-07-18

Saxagliptin-13C3 Chemical and Physical Properties

Names and Identifiers

• Saxagliptin-13C3

Additional information on Saxagliptin-13C3

Saxagliptin-13C3: A Promising Isotopically Labeled Compound in Dipeptidyl Peptidase-4 (DPP-4) Inhibition Research

Saxagliptin-13C3 (CAS No. 1246812-44-1) is a novel isotopically labeled compound that has gained significant attention in the field of dipeptidyl peptidase-4 (DPP-4) inhibition research. This compound is a stable isotope-labeled version of saxagliptin, a well-known DPP-4 inhibitor used in the treatment of type 2 diabetes mellitus (T2DM). The introduction of 13C3 labeling provides researchers with a powerful tool to study the pharmacokinetics, metabolism, and bioavailability of saxagliptin in a more precise and detailed manner.

The development of Saxagliptin-13C3 is a testament to the ongoing advancements in pharmaceutical research, particularly in the area of metabolic disorders. DPP-4 inhibitors like saxagliptin work by inhibiting the enzyme DPP-4, which degrades incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By preventing the degradation of these hormones, DPP-4 inhibitors help to maintain higher levels of GLP-1 and GIP, which in turn stimulate insulin secretion and reduce glucagon release, leading to improved glycemic control.

The use of isotopically labeled compounds like Saxagliptin-13C3 offers several advantages over traditional methods. The stable isotope 13C does not alter the chemical properties or biological activity of the compound, making it an ideal tracer for in vivo and in vitro studies. This allows researchers to track the distribution, metabolism, and excretion of saxagliptin with high precision, providing valuable insights into its pharmacological behavior.

Recent studies have highlighted the potential applications of Saxagliptin-13C3 in various research areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Saxagliptin-13C3 can be used to investigate the metabolic pathways involved in the degradation and elimination of saxagliptin. The results showed that Saxagliptin-13C3 was metabolized primarily through hepatic pathways, with significant contributions from cytochrome P450 enzymes. This information is crucial for optimizing drug dosing regimens and understanding potential drug-drug interactions.

In another study, researchers utilized Saxagliptin-13C3 to explore its effects on gut microbiota and their role in glucose homeostasis. The findings revealed that saxagliptin treatment altered the composition of gut microbiota, leading to changes in short-chain fatty acid production and improved insulin sensitivity. These results suggest that DPP-4 inhibitors may have additional beneficial effects beyond their primary mechanism of action.

The clinical relevance of Saxagliptin-13C3 extends beyond basic research. In clinical trials, saxagliptin has been shown to effectively lower HbA1c levels and improve glycemic control in patients with T2DM. The use of isotopically labeled compounds like Saxagliptin-13C3 can help to further refine our understanding of its therapeutic effects and identify patient subpopulations that may benefit most from its use.

In conclusion, Saxagliptin-13C3 (CAS No. 1246812-44-1) represents a significant advancement in the field of DPP-4 inhibition research. Its unique properties as an isotopically labeled compound make it an invaluable tool for studying the pharmacokinetics, metabolism, and biological effects of saxagliptin. As research continues to uncover new insights into the mechanisms underlying T2DM and other metabolic disorders, compounds like Saxagliptin-13C3 will play a crucial role in advancing our knowledge and improving patient outcomes.